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Compound of Interest

Compound Name: 4-Bromo-3-nitrophenol

CAS No.: 78137-76-5

Cat. No.: B1287763

Get Quote

4-Bromo-3-nitrophenol is an organic compound featuring a phenol ring substituted with a

bromine atom and a nitro group.[2] This substitution pattern imparts specific chemical reactivity

and distinct spectroscopic characteristics.

Table 1: Physicochemical Properties of 4-Bromo-3-nitrophenol
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Property Value Source(s)

CAS Number 78137-76-5 [1][4]

Molecular Formula C₆H₄BrNO₃ [1][2][4]

Molecular Weight 218.00 g/mol [1][5]

Monoisotopic Mass 216.93746 Da [3][5]

Appearance Yellow to brown solid [2][3][6]

Melting Point 144-145 °C [4][7][8]

Boiling Point 281 °C [4][7][8]

pKa 7.65 ± 0.10 (Predicted) [3][4]

Solubility

Soluble in various organic

solvents, limited solubility in

water.

[1][2]

The structure of 4-Bromo-3-nitrophenol is fundamental to interpreting its spectra. The relative

positions of the hydroxyl, nitro, and bromo groups on the aromatic ring dictate the electronic

environment of each atom, leading to a unique spectroscopic fingerprint.

Caption: Chemical Structure of 4-Bromo-3-nitrophenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules. For 4-Bromo-3-nitrophenol, ¹H NMR provides precise information about the

electronic environment and connectivity of the aromatic protons.

¹H NMR Spectral Data and Interpretation
Published ¹H NMR data for this compound shows slight variations based on the deuterated

solvent used, a common phenomenon that underscores the importance of reporting

experimental conditions.

Table 2: ¹H NMR Data for 4-Bromo-3-nitrophenol
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Solvent
δ 6.94-6.95
(dd)

δ 7.24-7.35 (d) δ 7.57 (d) Source

CD₃OD
6.95 (J = 8.8, 2.9

Hz)
7.24 (J = 2.9 Hz) 7.57 (J = 8.8 Hz) [4]

CDCl₃

(Predicted)

6.94 (J = 8.6, 2.9

Hz)
7.35 (J = 2.6 Hz) 7.57 (J = 8.8 Hz) [7]

Causality and Peak Assignment:

The aromatic region of the ¹H NMR spectrum displays three distinct signals, consistent with the

three protons on the substituted benzene ring.

δ ~7.57 (d): This downfield signal corresponds to the proton at position C6. Its deshielding is

primarily due to the anisotropic effect of the adjacent bromine atom. It appears as a doublet

because it is coupled only to the proton at C5 (ortho-coupling, J ≈ 8.8 Hz).

δ ~7.24-7.35 (d): This signal is assigned to the proton at C2. It is significantly deshielded by

the adjacent electron-withdrawing nitro group. It appears as a doublet due to coupling with

the proton at C6 (meta-coupling, J ≈ 2.6-2.9 Hz). The smaller coupling constant is

characteristic of meta-relationships.

δ ~6.94-6.95 (dd): This upfield signal corresponds to the proton at C5. It appears as a

doublet of doublets because it is coupled to both the C6 proton (ortho-coupling, J ≈ 8.8 Hz)

and the C2 proton (meta-coupling, J ≈ 2.9 Hz).

The acidic phenolic proton (OH) signal is often broad and may not be consistently observed or

may exchange with deuterium in solvents like CD₃OD. A predicted spectrum in CDCl₃ suggests

a broad signal around 5.90 ppm.[7]

Protocol for ¹H NMR Data Acquisition
This protocol ensures the acquisition of high-quality, reproducible ¹H NMR spectra.

Sample Preparation:

Accurately weigh 5-10 mg of 4-Bromo-3-nitrophenol.
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Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a

clean, dry NMR tube. Ensure complete dissolution.

Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative

analysis is required.

Instrument Setup:

Use a spectrometer with a field strength of at least 400 MHz.

Lock the spectrometer to the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity, aiming for a narrow and

symmetrical solvent peak.

Acquisition Parameters:

Pulse Angle: 30-45 degrees.

Acquisition Time: 2-4 seconds.

Relaxation Delay (d1): 1-5 seconds. A longer delay is necessary for accurate integration.

Number of Scans: 8-16 scans are typically sufficient for a sample of this concentration.

Spectral Width: Set to cover the expected chemical shift range (e.g., -1 to 12 ppm).

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decay (FID).

Phase the spectrum to obtain pure absorption peaks.

Calibrate the chemical shift scale by setting the TMS signal to 0 ppm or the residual

solvent peak to its known value.

Integrate the signals to determine the relative ratios of the protons.
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¹H NMR Acquisition Workflow

Sample Preparation (5-10 mg in 0.7 mL solvent)

Instrument Setup (Lock & Shim)

Data Acquisition (Set Parameters)

Data Processing (FT, Phase, Calibrate)

Spectral Analysis (Assign Peaks, Integrate)

Click to download full resolution via product page

Caption: Standard workflow for ¹H NMR spectroscopic analysis.

Infrared (IR) Spectroscopy
FT-IR spectroscopy is used to identify the functional groups present in a molecule. While

specific spectra for 4-Bromo-3-nitrophenol are available from suppliers like ChemicalBook, a

general interpretation based on its structure is highly instructive.[4][9]

Expected Characteristic Absorptions:

~3200-3500 cm⁻¹ (broad): O-H stretch from the phenolic hydroxyl group. The broadness is

due to hydrogen bonding.
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~3100-3000 cm⁻¹ (sharp): Aromatic C-H stretching.

~1520-1560 cm⁻¹ and ~1340-1380 cm⁻¹: Asymmetric and symmetric N-O stretching of the

nitro group, respectively. These are typically strong and sharp peaks.

~1600 and ~1475 cm⁻¹: C=C stretching vibrations within the aromatic ring.

~1200-1300 cm⁻¹: C-O stretching of the phenol.

~1000-1100 cm⁻¹: C-Br stretching.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a compound,

allowing for the determination of its molecular weight and elemental composition.

Expected Observations:

Molecular Ion (M⁺): The mass spectrum should show a prominent molecular ion peak. Due

to the presence of bromine, this peak will appear as a characteristic doublet (M⁺ and M+2⁺

peaks) with an intensity ratio of approximately 1:1, corresponding to the natural abundance

of the ⁷⁹Br and ⁸¹Br isotopes.

Expected m/z values: The molecular ion peaks would be expected at m/z ≈ 217 (for

C₆H₄⁷⁹BrNO₃) and m/z ≈ 219 (for C₆H₄⁸¹BrNO₃). High-resolution mass spectrometry (HRMS)

would confirm the elemental formula C₆H₄BrNO₃ with a calculated exact mass of 216.93746

Da.[5]

Fragmentation: Common fragmentation patterns would involve the loss of the nitro group (-

NO₂, 46 Da), hydroxyl group (-OH, 17 Da), or bromine atom (-Br, 79/81 Da).

Conclusion
The spectroscopic profile of 4-Bromo-3-nitrophenol is well-defined and consistent with its

chemical structure. ¹H NMR spectroscopy provides unambiguous confirmation of the

substitution pattern on the aromatic ring, while IR and MS serve as robust methods to verify the

presence of key functional groups and confirm the molecular weight. The protocols and

interpretive guidance provided herein offer a framework for researchers to ensure data integrity
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and achieve a deeper understanding of their analytical results in drug discovery and chemical

synthesis applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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